Cas no 1088-03-5 (Benzeneacetic acid, a-phenyl-, 2,2-dimethylhydrazide)

Benzeneacetic acid, a-phenyl-, 2,2-dimethylhydrazide structure
1088-03-5 structure
Product Name:Benzeneacetic acid, a-phenyl-, 2,2-dimethylhydrazide
CAS No:1088-03-5
MF:C16H18N2O
MW:254.326923847198
CID:223807
PubChem ID:231199
Update Time:2025-04-19

Benzeneacetic acid, a-phenyl-, 2,2-dimethylhydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-phenyl-, 2,2-dimethylhydrazide
    • N',N'-dimethyl-2,2-diphenylacetohydrazide
    • AC1L5L6D
    • AC1Q5PRA
    • AR-1K2295
    • diphenylacetic acid N',N'-dimethyl-hydrazide
    • diphenyl-acetic acid-(N',N'-dimethyl-hydrazide)
    • Diphenyl-essigsaeure-(N',N'-dimethyl-hydrazid)
    • Diphenylessigsaeure-2'-dimethylhydrazid
    • N'-Diphenylacetyl-N,N-dimethyl-hydrazin
    • NSC26924
    • 1088-03-5
    • DTXSID20282624
    • NSC-26924
    • Inchi: 1S/C16H18N2O/c1-18(2)17-16(19)15(13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12,15H,1-2H3,(H,17,19)
    • InChI Key: KDTBKUIQQBNTKA-UHFFFAOYSA-N
    • SMILES: O=C(C(C1C=CC=CC=1)C1C=CC=CC=1)NN(C)C

Computed Properties

  • Exact Mass: 254.14204
  • Monoisotopic Mass: 254.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
  • LogP: 2.80220
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